Cas no 2229659-13-4 ({1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol)

• Product Name: {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol
• CAS No: 2229659-13-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6128970
• PubChem ID: 165753773
• Update Time: 2025-10-19

{1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol
• {1-[1-(furan-2-yl)prop-1-en-2-yl]cyclobutyl}methanol
• EN300-1801872
• 2229659-13-4

• Inchi： 1S/C12H16O2/c1-10(8-11-4-2-7-14-11)12(9-13)5-3-6-12/h2,4,7-8,13H,3,5-6,9H2,1H3/b10-8-
• InChI Key： ZRFOSHNBNFCFDU-NTMALXAHSA-N
• SMILES： OCC1(/C(=C\C2=CC=CO2)/C)CCC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Additional information on {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol

Chemical Profile of {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol (CAS No. 2229659-13-4)

{1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol, identified by its CAS number 2229659-13-4, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound features a cyclobutyl moiety linked to a propenyl group, which is further substituted with a furan ring at the terminal position. Such a configuration suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The molecular structure of {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol encompasses several key functional groups that contribute to its chemical reactivity and biological relevance. The cyclobutyl ring provides rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the presence of the propenyl group introduces a region of unsaturation that may participate in various chemical reactions, including hydrogen bonding and π-stacking interactions. The furan ring, on the other hand, is known for its ability to engage in hydrogen bonding and exhibit significant electronic properties, which can modulate the compound's pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with complex structural motifs. The combination of a cyclobutyl ring, propenyl group, and furan moiety in {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol positions it as a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that cycloalkyl-containing compounds may exhibit anti-inflammatory, analgesic, and antimicrobial properties. Similarly, furan derivatives have been explored for their potential roles in modulating central nervous system activity and combating infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. These computational approaches can help identify key pharmacophores within {1-1-(furan-2-yl)prop-1-en-2-ylcyclobutyl}methanol that are critical for its biological activity. By leveraging these tools, scientists can design derivatives of this compound with enhanced potency and selectivity. Additionally, high-throughput screening techniques have been employed to rapidly assess the biological activity of large libraries of compounds, including derivatives of {1-1-(furan-2-yl)propenylethanol (CAS No. 2229659134)}.

The synthesis of {1{1-(furan{2-yiI)prop{en{2-yiI)cyclobutul)methanol (CAS No. 2229659134)} involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclobutyl ring via cyclization reactions, followed by functionalization with the propenyl group and furan moiety. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the desired molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, leading to cleaner synthetic processes.

The chemical properties of {1{1-(furan{2-yiI)prop{en{2-yiI)cyclobutul)methanol (CAS No. 2229659134)} make it an interesting subject for further chemical investigation. Its solubility profile, thermal stability, and reactivity towards various chemical agents are important factors that need to be carefully characterized. Spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and confirming its identity. Additionally, X-ray crystallography has been used to determine the three-dimensional structure of this compound in detail.

In conclusion, {1{1-(furan{2-yiI)prop{en{2-yiI)cyclobutul)methanol (CAS No. 2229659134)} represents a structurally intriguing compound with potential applications in pharmaceutical research and drug development. Its unique molecular framework suggests multiple avenues for exploration in terms of biological activity and synthetic chemistry. By combining experimental techniques with computational methods, researchers can gain deeper insights into its properties and develop novel derivatives with enhanced therapeutic potential. Further studies are warranted to fully understand the pharmacological significance of this compound.